Cas no 955637-10-2 (N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-(trifluoromethyl)benzamide)

• Product Name: N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-(trifluoromethyl)benzamide
• CAS No: 955637-10-2
• MF: C₂₀H₁₉F₃N₂O₂
• MW: 376.372275590897
• CID: 6216260
• PubChem ID: 16942962
• Update Time: 2025-08-05

N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-(trifluoromethyl)benzamide
• F2416-0176
• N-(2-propanoyl-3,4-dihydro-1H-isoquinolin-7-yl)-4-(trifluoromethyl)benzamide
• N-(2-propionyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-(trifluoromethyl)benzamide
• AKOS024646995
• 955637-10-2

• Inchi： 1S/C20H19F3N2O2/c1-2-18(26)25-10-9-13-5-8-17(11-15(13)12-25)24-19(27)14-3-6-16(7-4-14)20(21,22)23/h3-8,11H,2,9-10,12H2,1H3,(H,24,27)
• InChI Key： BKZUSUCWNSQJKI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(NC1C=CC2=C(C=1)CN(C(CC)=O)CC2)=O)(F)F

Computed Properties

• Exact Mass: 376.13986234g/mol
• Monoisotopic Mass: 376.13986234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49.4Ų

Additional information on N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-(trifluoromethyl)benzamide

N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-(trifluoromethyl)benzamide (CAS No. 955637-10-2): A Comprehensive Overview

N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-(trifluoromethyl)benzamide (CAS No. 955637-10-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzamides and is characterized by its unique structural features, including a trifluoromethyl group and a tetrahydroisoquinoline moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The trifluoromethyl group is a common functional group in pharmaceuticals due to its ability to enhance the lipophilicity and metabolic stability of compounds. This group can also influence the binding affinity of molecules to their target proteins, making it a valuable moiety in drug design. The tetrahydroisoquinoline moiety, on the other hand, is known for its involvement in various biological processes, including neurotransmission and enzyme inhibition. The combination of these two functional groups in N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-(trifluoromethyl)benzamide suggests that it may have a wide range of potential therapeutic applications.

Recent studies have explored the pharmacological properties of N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-(trifluoromethyl)benzamide in various disease models. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This anti-inflammatory effect is attributed to its ability to modulate signaling pathways involved in inflammation, such as the NF-κB pathway.

Another area of interest is the compound's potential as an antitumor agent. Preclinical studies have demonstrated that N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-(trifluoromethyl)benzamide can induce apoptosis in various cancer cell lines by targeting specific signaling pathways. For example, it has been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in many types of cancer. This makes it a promising candidate for further development as an anticancer drug.

In addition to its anti-inflammatory and antitumor properties, N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-(trifluoromethyl)benzamide has also been investigated for its neuroprotective effects. Studies have shown that this compound can protect neurons from oxidative stress and excitotoxicity by modulating intracellular signaling pathways and reducing the production of reactive oxygen species (ROS). These findings suggest that it may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-(trifluoromethyl)benzamide have also been studied to assess its suitability for therapeutic use. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Despite these promising findings, further research is needed to fully understand the mechanisms of action and potential side effects of N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-(trifluoromethyl)benzamide. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials will provide valuable insights into the therapeutic potential of this compound and help guide its development as a new drug candidate.

In conclusion, N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-(trifluoromethyl)benzamide (CAS No. 955637-10-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in various fields of medicinal chemistry and pharmaceutical science.